Weak coordinated nitrogen functionality enabled regioselective C–H alkynylation via Pd(ii)/mono-N-protected amino acid catalysis†
Chemical Communications Pub Date: 2020-08-14 DOI: 10.1039/D0CC04739B
Abstract
The exploration of weak coordinated amine derivative enabled regioselective C–H functionalization remains challenging due to the elusive achievement of reactivity and selectivity simultaneously. Herein, regioselective C–H alkynylation of various readily transformable nitrogen functionalities was developed with great efficiency, with the assistance of the mono-N-protected amino acid (MPAA) ligand via Pd(II) catalysis proceeding via 5, 6 and 7-membered palladacycle intermediates.
Recommended Literature
- [1] Embedded silicene nanostructures in partly-dehydrogenated polysilane†
- [2] XIII.—On the relations between the chemical composition and the boiling points and specific volumes
- [3] Microcystins and cyanobacteria trends in a 14 year monitoring of a temperate eutrophic reservoir (Aguieira, Portugal)
- [4] One-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones catalyzed by SO3H@imineZCMNPs as a novel, efficient and reusable acidic nanocatalyst under solvent-free conditions
- [5] Fast kinetics studies of the Lewis acid–base complexation of transient stannylenes with σ- and π-donors in solution†
- [6] Self-catalytic membrane photo-reactor made of carbon nitride nanosheets†
- [7] Front cover
- [8] Edge functionalization and doping effects on the stability, electronic and magnetic properties of silicene nanoribbons†
- [9] Colloidal Cu2−x(SySe1−y) alloy nanocrystals with controllable crystal phase: synthesis, plasmonic properties, cation exchange and electrochemical lithiation†
- [10] Pentacoordinated silicon in the high-pressure modification of datolite, CaBSiO4(OH)†
Journal Name：Chemical Communications
Research Products
-
CAS no.: 10405-85-3
